Cas no 951885-45-3 (5-(4-Chloro-2-methylphenyl)-3-methyl-5-oxovaleric acid)

• Product Name: 5-(4-Chloro-2-methylphenyl)-3-methyl-5-oxovaleric acid
• CAS No: 951885-45-3
• MF: C₁₃H₁₅ClO₃
• MW: 254.709403276443
• CID: 4722037
• Update Time: 2025-11-01

5-(4-Chloro-2-methylphenyl)-3-methyl-5-oxovaleric acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-CHLORO-2-METHYLPHENYL)-3-METHYL-5-OXOVALERIC ACID
• 5-(4-chloro-2-methylphenyl)-3-methyl-5-oxopentanoic acid
• 5-(4-Chloro-2-methylphenyl)-3-methyl-5-oxovaleric acid

• Inchi： 1S/C13H15ClO3/c1-8(6-13(16)17)5-12(15)11-4-3-10(14)7-9(11)2/h3-4,7-8H,5-6H2,1-2H3,(H,16,17)
• InChI Key： SZBZNFHRIXMHLH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C(CC(C)CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• Topological Polar Surface Area: 54.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-(4-Chloro-2-methylphenyl)-3-methyl-5-oxovaleric acid

Introduction to 5-(4-Chloro-2-methylphenyl)-3-methyl-5-oxovaleric acid (CAS No. 951885-45-3)

5-(4-Chloro-2-methylphenyl)-3-methyl-5-oxovaleric acid, with the CAS number 951885-45-3, is a compound of significant interest in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structure, which includes a substituted phenyl group and a carboxylic acid moiety, making it a valuable candidate for various applications in pharmaceutical research and development.

The chemical structure of 5-(4-Chloro-2-methylphenyl)-3-methyl-5-oxovaleric acid is defined by its molecular formula, C₁₂H₁₄ClO₃. The presence of the chlorine atom and the methyl groups on the phenyl ring imparts specific physical and chemical properties to this compound. These properties are crucial for understanding its behavior in different environments and its potential biological activities.

In recent years, 5-(4-Chloro-2-methylphenyl)-3-methyl-5-oxovaleric acid has been the subject of several studies aimed at elucidating its pharmacological properties. One notable area of research is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory activity, which could be attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Beyond its anti-inflammatory properties, 5-(4-Chloro-2-methylphenyl)-3-methyl-5-oxovaleric acid has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells, suggesting its potential as a chemotherapeutic agent. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell survival and proliferation.

The synthesis of 5-(4-Chloro-2-methylphenyl)-3-methyl-5-oxovaleric acid has been reported using various methods, including multistep organic synthesis routes. These synthetic pathways are designed to optimize yield and purity, which are critical factors for both research and industrial applications. The choice of synthetic method often depends on the specific requirements of the intended use, such as scale-up for large-scale production or optimization for laboratory-scale synthesis.

In terms of solubility, 5-(4-Chloro-2-methylphenyl)-3-methyl-5-oxovaleric acid exhibits moderate solubility in polar solvents such as water and methanol. This property is important for its use in biological assays and pharmaceutical formulations. The solubility can be further enhanced through techniques such as salt formation or the use of co-solvents, which can improve its bioavailability and efficacy.

The stability of 5-(4-Chloro-2-methylphenyl)-3-methyl-5-oxovaleric acid is another critical aspect that has been studied. Research has shown that this compound is stable under standard laboratory conditions but may degrade under extreme conditions such as high temperatures or exposure to strong acids or bases. Proper storage conditions, such as maintaining a cool, dry environment, are recommended to ensure long-term stability.

In conclusion, 5-(4-Chloro-2-methylphenyl)-3-methyl-5-oxovaleric acid (CAS No. 951885-45-3) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of pharmaceutical science.